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Compound of Interest

Compound Name: 4-Chloro-3-nitrobenzotrifluoride

Cat. No.: B052861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 4-
Chloro-3-nitrobenzotrifluoride (CAS No. 121-17-5). Adherence to these procedures is critical

for ensuring personnel safety and regulatory compliance.

Hazard Identification and Summary
4-Chloro-3-nitrobenzotrifluoride is a hazardous chemical that requires careful handling.[1][2]

[3] It is harmful if swallowed, causes skin irritation, and serious eye irritation.[1][2][3][4] It may

also cause respiratory irritation.[1][2][4] This substance is very toxic to aquatic life, with long-

lasting effects.[2][4]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[3][4]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[3][4]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1][3][4][5]

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation[1][4]

Hazardous to the aquatic

environment, acute hazard
1

H400: Very toxic to aquatic

life[4]

Hazardous to the aquatic

environment, long-term hazard
1

H410: Very toxic to aquatic life

with long lasting effects[2][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4-Chloro-3-
nitrobenzotrifluoride.

Minimum PPE Requirements
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Body Part Protection Standard/Specification

Eyes/Face
Chemical safety goggles or

glasses and a face shield.[4]

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Hands Protective gloves.[4]
Refer to 29 CFR 1910.138 for

hand protection guidance.[4]

Skin/Body

Wear suitable protective

clothing to prevent skin

exposure.[2][4]

---

Respiratory

In case of inadequate

ventilation, wear respiratory

protection.[4]

A NIOSH/MSHA-approved

self-contained breathing

apparatus is necessary for

firefighting.[1][6]

Feet Safety shoes.
Refer to 29 CFR 1910.136 for

foot protection guidance.[4]

Operational Plan: Handling and Storage
3.1. Engineering Controls

Work in a well-ventilated area.[1][4]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1][4]

3.2. Handling Procedures

Read and understand all safety precautions before handling.[4]

Wear all required personal protective equipment.[1][4]

Avoid contact with skin and eyes.[1][4]

Do not breathe fumes, mist, spray, or vapors.[1][4]

Wash hands and any exposed skin thoroughly after handling.[1][2][3][4]
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Do not eat, drink, or smoke when using this product.[1][2][3][4]

3.3. Storage Procedures

Store in a dry, cool, and well-ventilated area.[1][4]

Keep the container tightly closed when not in use.[1][4]

Incompatible materials include strong oxidizing agents and strong bases.[1][4]
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Operational Workflow for Handling 4-Chloro-3-nitrobenzotrifluoride
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Caption: A flowchart outlining the procedural steps for safely handling 4-Chloro-3-
nitrobenzotrifluoride.

Emergency Procedures
4.1. First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1] If not

breathing, give artificial respiration.[7] Get

medical attention.[1]

Skin Contact

Immediately wash with plenty of soap and water

while removing all contaminated clothing and

shoes.[1][4] Get immediate medical

advice/attention.[4]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes, also under the eyelids.[1][4]

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][4] Get immediate

medical advice/attention.[4]

Ingestion

Do NOT induce vomiting.[4] Rinse mouth with

water.[1][4] Never give anything by mouth to an

unconscious person.[4] Call a POISON

CENTER or doctor/physician if you feel unwell.

[1]

4.2. Firefighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or

water spray.[1][4]

Specific Hazards: Thermal decomposition generates carbon oxides, hydrogen chloride,

hydrogen fluoride, and nitrogen oxides.[1][4] There is a risk of explosion if heated under

confinement.[4]
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Protective Equipment: Wear gas-tight chemically protective clothing in combination with a

self-contained breathing apparatus (SCBA).[4][6]

4.3. Accidental Release Measures

Evacuate unnecessary personnel.[4]

Ensure adequate ventilation.[4]

Do not breathe gas, fumes, vapor, or spray.[4]

For containment, stop the leak if it is safe to do so.[4] Dike for recovery or absorb with

appropriate material.[4]

For cleanup, use explosion-proof equipment.[4] Take up large spills with a pump or vacuum

and finish with a dry chemical absorbent.[4] For small spills, use a dry chemical absorbent.[4]

Sweep or shovel spills into an appropriate container for disposal.[4]

Disposal Plan
Dispose of contents and container in accordance with licensed collector's sorting

instructions.[1][4]

The recommended disposal method is to remove to an authorized incinerator equipped with

an afterburner and a flue gas scrubber.[4]

Recycle the material as far as possible.[4]
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Disposal Decision Tree for 4-Chloro-3-nitrobenzotrifluoride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. assets.thermofisher.com [assets.thermofisher.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b052861?utm_src=pdf-body-img
https://www.benchchem.com/product/b052861?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC109700100&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11488~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2014:20:35~~4-Chloro-3-nitrobenzotrifluoride~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. tcichemicals.com [tcichemicals.com]

4. synquestlabs.com [synquestlabs.com]

5. agilent.com [agilent.com]

6. 4-Chloro-alpha,alpha,alpha-trifluoro-3-nitrotoluene | C7H3ClF3NO2 | CID 8462 -
PubChem [pubchem.ncbi.nlm.nih.gov]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 4-Chloro-3-
nitrobenzotrifluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052861#personal-protective-equipment-for-handling-
4-chloro-3-nitrobenzotrifluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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